Cas no 1203009-74-8 (N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1203009-74-8
• MF: C₁₆H₉BrN₄O₄
• MW: 401.171062231064
• CID: 5906564
• PubChem ID: 45503864
• Update Time: 2025-07-08

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide
• F5773-3262
• N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• 1203009-74-8
• VU0520167-1
• AKOS024518204
• N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-5-phenylisoxazole-3-carboxamide

• Inchi： 1S/C16H9BrN4O4/c17-13-7-6-11(23-13)15-19-20-16(24-15)18-14(22)10-8-12(25-21-10)9-4-2-1-3-5-9/h1-8H,(H,18,20,22)
• InChI Key： WVXDSQBESPDSDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(C3C=C(C4C=CC=CC=4)ON=3)=O)O2)O1

Computed Properties

• Exact Mass: 399.98072g/mol
• Monoisotopic Mass: 399.98072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Additional information on N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1203009-74-8)

The compound N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1203009-74-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both oxadiazole and oxazole rings in its structure contributes to its ability to interact with various kinase targets, making it a versatile candidate for drug discovery. Researchers have employed computational docking studies to predict its binding affinity with specific kinases, such as EGFR and VEGFR, which are implicated in cancer progression.

In vitro assays have demonstrated that N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide exhibits potent inhibitory activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's IC50 values were found to be in the low micromolar range, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal cytotoxicity observed in normal cell lines.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9 pathways. This apoptotic effect is accompanied by the downregulation of anti-apoptotic proteins such as Bcl-2 and the upregulation of pro-apoptotic proteins like Bax. These findings provide a molecular basis for the compound's observed anti-cancer activity.

Recent synthetic approaches to N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide have focused on improving yield and scalability. A novel one-pot synthesis method has been reported, which reduces the number of purification steps and enhances overall efficiency. This advancement is particularly significant for large-scale production and future preclinical studies.

In conclusion, N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1203009-74-8) represents a promising candidate for further development in oncology therapeutics. Its unique chemical structure, potent biological activity, and favorable safety profile make it a valuable subject for ongoing research. Future studies should focus on in vivo efficacy evaluations and the exploration of its potential in combination therapies.